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Compound of Interest

Compound Name: 2-Pentanol - d2

CAS No.: 1335435-46-5

Cat. No.: B591070

Get Quote

Executive Summary
2-Pentanol-d2 (Deuterated sec-Amyl Alcohol) is a stable isotope-labeled solvent primarily used

in NMR spectroscopy and metabolic tracing.[1] While it is non-radioactive, it poses significant

flammability and irritant hazards.

Immediate Disposal Directive:

RCRA Waste Code:D001 (Ignitable Characteristic).

Primary Disposal Method: Fuel Blending / Incineration.

Critical Segregation: Must be segregated from oxidizers and halogenated solvents (unless

mixed during experimental use).

Hazard Profile & Causality
To ensure safety, researchers must understand the causality behind the disposal protocols. We

do not segregate arbitrarily; we segregate to prevent thermodynamic runaway.
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Property Value Operational Implication

Flash Point ~34°C (93°F)

High Risk. Vapor can ignite at

near-ambient temperatures.[1]

[2][3] Waste containers must

be grounded during transfer.[4]

Boiling Point 119°C

Moderate volatility.[1][2][3]

Headspace in waste

containers will saturate with

flammable vapor.[4]

Isotope Type
Stable (

H)

Non-Radioactive. Does not

require decay storage.[1] Treat

chemically as 2-Pentanol.[2]

Reactivity Secondary Alcohol

Incompatible with strong

oxidizing agents (e.g., Chromic

acid, Perchlorates)

Risk of exothermic oxidation to

ketones.[1]

Pre-Disposal: Segregation Logic
Proper segregation is the single most critical step in laboratory waste management.

The "Halogen Rule"
2-Pentanol-d2 is a Non-Halogenated organic solvent.[1]

Scenario A (Pure/Mixed with Non-Halogens): If used with Methanol-d4, DMSO-d6, or

standard organics, dispose in the Non-Halogenated Organic stream.[1]

Scenario B (Mixed with Halogens): If used in conjunction with Chloroform-d (CDCl

) or Dichloromethane (DCM), the entire mixture defaults to the Halogenated Waste stream.

Why? Halogenated waste requires higher incineration temperatures to prevent dioxin

formation. Contaminating a non-halogenated stream with halogens can result in regulatory
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fines and improper combustion.

Chemical Compatibility Matrix
DO NOT MIX WITH:

Concentrated Nitric Acid (Formation of unstable alkyl nitrates).

Chromium Trioxide (Fire/Explosion hazard).[2]

Peroxides / Perchlorates.

Disposal Workflow
The following workflow outlines the cradle-to-grave path for 2-Pentanol-d2 waste.
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Waste Generation
(2-Pentanol-d2)

Contains Halogens?
(e.g., mixed with CDCl3)

Stream A: Non-Halogenated
Organic Waste

No

Stream B: Halogenated
Organic Waste

Yes

Label: 'Non-Halogenated'
Add: '2-Pentanol-d2'

Container Selection:
HDPE or Safety Can

(Leave 10% Headspace)

Label: 'Halogenated'
Add: '2-Pentanol-d2 + [Halogen]'

Satellite Accumulation Area
(Secondary Containment)

EHS Pickup -> Incineration
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and disposing of 2-Pentanol-d2 based on co-solvents.
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Detailed Procedural Protocol
Step 1: Container Selection[6]

Material: High-Density Polyethylene (HDPE) is preferred for chemical resistance and

durability. Glass (amber) is acceptable but poses a breakage risk.

Venting: Ensure the cap is chemically compatible (polypropylene/PTFE liner).

Volume Rule: Never fill beyond 90% capacity. 2-Pentanol has a high coefficient of expansion;

leaving 10% headspace prevents container rupture due to thermal expansion or vapor

pressure buildup [1].

Step 2: Labeling (Regulatory Compliance)
A generic "Waste" label is insufficient and often illegal. The label must contain:

Full Chemical Name: "2-Pentanol-d2" (Do not use abbreviations or chemical formulas like C

H

O).

Hazard Checkbox: Mark "Flammable" and "Irritant".

Step 3: Satellite Accumulation
Store the container in a designated Satellite Accumulation Area (SAA) at or near the point of

generation.

Secondary Containment: The waste bottle must sit in a tray capable of holding 110% of the

container's volume to capture potential leaks.

Closed Container Rule: The cap must be tightly closed at all times except when actively

adding waste. Funnels must be removed immediately after use [2].

Deuterium & Economic Considerations
While 2-Pentanol-d2 is chemically identical to its non-deuterated parent regarding safety, it is

economically distinct.[1]
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Cost/Recovery: Due to the high cost of deuterated solvents, minimize waste volume where

possible. However, recovery (distillation) of 2-pentanol-d2 from mixed waste streams is

rarely thermodynamically or economically viable for small laboratory quantities due to

azeotrope formation and cross-contamination risks.[1]

Stable Isotope Note: EHS personnel may occasionally confuse "Isotope" with "Radioactive."

It is vital to clarify on the manifest that this is a Stable Isotope (

H) and requires no radiation shielding or decay-in-storage [3].

Emergency Procedures
Spill Management (< 500 mL)

Evacuate & Ventilate: Remove ignition sources immediately.

PPE: Nitrile gloves, safety goggles, and lab coat.

Absorb: Use vermiculite, sand, or commercial solvent pads. Do not use paper towels

(increases surface area for flammability).

Disposal: Place used absorbents into a sealed bag, label as "Solvent Spill Debris (2-

Pentanol-d2)," and process as hazardous solid waste.

Exposure Response[3][5][6][7]
Skin: Wash with soap and water for 15 minutes. 2-Pentanol is a defatting agent and can

cause dermatitis.

Eyes: Rinse immediately at an eyewash station for 15 minutes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

